Cas no 828267-48-7 (Benzene, 2-chloro-3-ethenyl-4-fluoro-1-methyl-)

• Product Name: Benzene, 2-chloro-3-ethenyl-4-fluoro-1-methyl-
• CAS No: 828267-48-7
• MF: C₉H₈ClF
• MW: 170.611225128174
• CID: 681672
• PubChem ID: 11423834
• Update Time: 2025-04-19

Benzene, 2-chloro-3-ethenyl-4-fluoro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-chloro-3-ethenyl-4-fluoro-1-methyl-
• 3-chloro-2-ethenyl-1-fluoro-4-methylbenzene
• 828267-48-7
• DTXSID40465371

• Inchi： 1S/C9H8ClF/c1-3-7-8(11)5-4-6(2)9(7)10/h3-5H,1H2,2H3
• InChI Key： MVWYWQGPRWMIAV-UHFFFAOYSA-N
• SMILES： ClC1C(C=C)=C(C=CC=1C)F

Computed Properties

• Exact Mass: 170.0298561g/mol
• Monoisotopic Mass: 170.0298561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų